2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C26H27N5O2/c1-2-13-28-18-22(24-23(19-28)26(33)31(27-24)21-11-7-4-8-12-21)25(32)30-16-14-29(15-17-30)20-9-5-3-6-10-20/h3-12,18-19H,2,13-17H2,1H3
• InChI Key: HJVLOLCUFMQRFG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C26H27N5O2
• Molecular Weight: 441.5 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a phenylpiperazine moiety, which is a chemical structure consisting of a phenyl group (a ring of 6 carbon atoms, each bonded to a hydrogen atom) attached to a piperazine ring (a ring of 4 carbon atoms and 2 nitrogen atoms). Phenylpiperazine is a class of compounds that have been used in the development of various drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the phenylpiperazine moiety, followed by various functional group transformations to introduce the other parts of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The phenylpiperazine moiety would likely contribute significantly to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. The phenylpiperazine moiety could potentially undergo various reactions, such as electrophilic aromatic substitution or nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the phenylpiperazine moiety could influence its solubility, melting point, and boiling point.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. Phenylpiperazines have been used in the development of various drugs, so this compound could potentially have pharmacological activity.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific properties. Phenylpiperazine is known to be toxic, with an oral LD50 in rats of 210 mg/kg.

Future Directions

The future research directions for this compound would likely depend on its intended use or biological activity. If it shows promise as a drug candidate, for example, future research could involve further optimization of its structure, investigation of its mechanism of action, and preclinical and clinical testing.